![molecular formula C16H26ClNO B1397549 3-[2-(3-Isopropylphenoxy)ethyl]piperidine hydrochloride CAS No. 1219982-07-6](/img/structure/B1397549.png)
3-[2-(3-Isopropylphenoxy)ethyl]piperidine hydrochloride
Overview
Description
3-[2-(3-Isopropylphenoxy)ethyl]piperidine hydrochloride (3-IPEPH) is a synthetic compound that is used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in water and has a melting point of approximately 150 °C. 3-IPEPH has been studied extensively in the last few decades, and its uses range from biochemical and physiological studies to drug discovery and development.
Scientific Research Applications
Donepezil: A Clinical Review
Donepezil, a piperidine derivative, is a central acetylcholinesterase inhibitor used for treating Alzheimer's disease. It demonstrates the piperidine class's potential in addressing neurological conditions, highlighting the therapeutic significance of piperidine derivatives in medicinal chemistry (Román & Rogers, 2004).
Neurobiology of Phencyclidine
Phencyclidine, another piperidine compound, showcases the diverse pharmacological activities associated with piperidine structures, further supporting the value of researching piperidine derivatives for potential new therapeutic agents (Domino, 1964).
Spiropiperidines in Drug Discovery
The synthesis strategies for spiropiperidines, covered in recent literature, underscore the ongoing interest in piperidine derivatives within drug discovery, indicating a continued exploration of these compounds for pharmaceutical applications (Griggs, Tape, & Clarke, 2018).
Piperine and Health Effects
While not directly related to the specific compound , research on piperine, a major principle of black pepper, demonstrates the potential health benefits of piperidine-related compounds, including antimicrobial, antioxidant, and bioavailability-enhancing properties, which might reflect the broader utility of piperidine derivatives (Srinivasan, 2007).
properties
IUPAC Name |
3-[2-(3-propan-2-ylphenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO.ClH/c1-13(2)15-6-3-7-16(11-15)18-10-8-14-5-4-9-17-12-14;/h3,6-7,11,13-14,17H,4-5,8-10,12H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYYZWBGUJGFLOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)OCCC2CCCNC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.83 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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